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Introduction

LY345899 is a potent folate analog that acts as a competitive inhibitor of both
methylenetetrahydrofolate dehydrogenase 1 (MTHFD1) and methylenetetrahydrofolate
dehydrogenase 2 (MTHFD2).[1] These enzymes are critical components of one-carbon
metabolism, a pathway essential for the de novo synthesis of purines and thymidylate, which
are the building blocks of DNA and RNA.[2] In many cancer types, the MTHFD2 enzyme is
significantly upregulated to meet the high metabolic demands of rapid cell proliferation, while its
expression in healthy adult tissues is low, making it an attractive target for cancer therapy.[2]

Inhibition of MTHFD1 and MTHFD2 by LY345899 disrupts the folate cycle, leading to a
depletion of one-carbon units necessary for nucleotide synthesis.[2] This disruption results in
replication stress, S-phase cell cycle arrest, and ultimately apoptosis in cancer cells that are
highly dependent on this metabolic pathway.[2] These application notes provide detailed
protocols for utilizing LY345899 in cell culture experiments to investigate its biological effects
on cancer cells.
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Data Presentation

hibi .,

Inhibitor Target(s) Assay Type IC50 Reference(s)
LY345899 MTHFD1 Biochemical 96 nM [2]
LY345899 MTHFD2 Biochemical 663 nM [2]

Cellular Activity
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Less
LY345899 SW620 Colorectal Viability potent than  [3]
in AML
Hepatocell ) ]
Proliferatio 50 uM (72h
LY345899 HCC ular - _ _
_ n incubation)
Carcinoma

Note: There is limited publicly available data on the GI50/EC50 values of LY345899 in various
cancer cell lines. Researchers should perform dose-response experiments to determine the
optimal concentration for their specific cell line and experimental conditions.

Signaling Pathway

The diagram below illustrates the role of MTHFD2 in the mitochondrial one-carbon metabolism
pathway and the inhibitory effect of LY345899.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/pdf/Mthfd2_IN_1_Application_Notes_and_Protocols_for_Cell_Culture_Experiments.pdf
https://www.benchchem.com/pdf/Mthfd2_IN_1_Application_Notes_and_Protocols_for_Cell_Culture_Experiments.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885417/
https://www.researchgate.net/publication/377547128_Downregulation_of_MTHFD2_Inhibits_Proliferation_and_Enhances_Chemosensitivity_in_Hepatocellular_Carcinoma_via_PI3KAKT_Pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cytoplasm

) Export Purine Synthesis

Thymidylate Synthesis

Click to download full resolution via product page
MTHFD2 pathway and the inhibitory action of LY345899.

Experimental Protocols
Preparation of LY345899 Stock Solution

Note: LY345899 is a folate analog and may have poor cell permeability. It is crucial to ensure
complete dissolution.

Materials:

e LY345899 powder

e Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile microcentrifuge tubes

Protocol:

e Bring the LY345899 powder and DMSO to room temperature.

o Aseptically weigh the desired amount of LY345899 powder.
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Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,
10 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.[5]

Cell Viability Assay (e.g., MTT or Resazurin Assay)

This protocol determines the effect of LY345899 on cell proliferation and viability.
Materials:

e Cancer cell line of interest

o Complete cell culture medium

o 96-well plates

e LY345899 stock solution

e MTT or Resazurin reagent

¢ Solubilization solution (for MTT assay)

e Plate reader

Protocol:

e Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density for your cell
line to ensure they are in the logarithmic growth phase at the end of the experiment.
Incubate for 24 hours to allow for cell attachment.

o Compound Treatment: Prepare serial dilutions of LY345899 in complete culture medium from
the stock solution. A wide range of concentrations (e.g., from low nM to high uM) should be
tested to determine the IC50/GI50 value.[2]
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e Remove the old medium and add 100 pL of the medium containing different concentrations
of LY345899. Include a vehicle control (medium with the same concentration of DMSO used
for the highest inhibitor concentration).

 Incubation: Incubate the plates for a desired period (e.g., 72-96 hours). The longer
incubation time may be necessary to observe the effects of nucleotide synthesis inhibition.

e Assay:

o For MTT assay: Add 10 pL of MTT reagent to each well and incubate for 2-4 hours. Then,
add 100 pL of solubilization solution and incubate until the formazan crystals are
dissolved.

o For Resazurin assay: Add 20 pL of Resazurin reagent to each well and incubate for 1-4
hours.

o Data Acquisition: Measure the absorbance or fluorescence at the appropriate wavelength
using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control
cells and plot a dose-response curve to determine the IC50 or GI50 value.

Western Blot Analysis

This protocol is used to assess the levels of specific proteins involved in the MTHFD2 signaling
pathway, cell cycle regulation, or apoptosis.

Materials:

Cancer cells treated with LY345899

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and membrane (PVDF or nitrocellulose)
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» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-MTHFD2, anti-PARP, anti-phospho-H2AX, anti-Cyclin E, anti-
CDK2)

e HRP-conjugated secondary antibodies
e Chemiluminescent substrate

e Imaging system

Protocol:

o Cell Treatment and Lysis: Seed cells in 6-well plates and treat with LY345899 at the desired
concentrations and for the appropriate time. After treatment, wash cells with ice-cold PBS
and lyse them in RIPA buffer.[6]

e Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After
electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.

» Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSAin TBST
for 1 hour at room temperature.[3] Incubate the membrane with the primary antibody
overnight at 4°C.

o Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate
HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing,
add the chemiluminescent substrate and capture the signal using an imaging system.[3]

Cell Cycle Analysis

This protocol determines the effect of LY345899 on cell cycle progression.
Materials:

e Cancer cells treated with LY345899

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8341117/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885417/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phosphate-buffered saline (PBS)

Ethanol (70%, ice-cold)

Propidium iodide (PI) staining solution with RNase A

Flow cytometer
Protocol:

o Cell Treatment and Harvesting: Seed cells and treat with LY345899 as described for the
Western blot protocol. Harvest the cells by trypsinization.

o Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing
gently. Store at -20°C for at least 2 hours.[2]

» Staining: Wash the fixed cells with PBS and resuspend them in PI staining solution. Incubate
in the dark for 30 minutes at room temperature.[2]

o Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer. The DNA content
will be proportional to the PI fluorescence, allowing for the quantification of cells in GO/G1, S,
and G2/M phases.

Experimental Workflow and Logic Diagrams
General Experimental Workflow
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A typical workflow for LY345899 cell culture experiments.

Troubleshooting Logic for Poor Cell Permeabilit
Troubleshooting logic for potential poor cell permeability of LY345899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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